3-(Trifluoromethyl)benzoic acid
3-(Trifluoromethyl)benzoic acid
3-trifluoromethylbenzoic acid is a benzoic acid carrying a trifluoromethyl substituent at the 3-position. It is a member of benzoic acids and a member of (trifluoromethyl)benzenes.
Brand Name:
Vulcanchem
CAS No.:
454-92-2
VCID:
VC0184568
InChI:
InChI=1S/C8H5F3O2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H,(H,12,13)
SMILES:
C1=CC(=CC(=C1)C(F)(F)F)C(=O)O
Molecular Formula:
C8H5F3O2
Molecular Weight:
190.12 g/mol
3-(Trifluoromethyl)benzoic acid
CAS No.: 454-92-2
Main Products
VCID: VC0184568
Molecular Formula: C8H5F3O2
Molecular Weight: 190.12 g/mol
| CAS No. | 454-92-2 |
|---|---|
| Product Name | 3-(Trifluoromethyl)benzoic acid |
| Molecular Formula | C8H5F3O2 |
| Molecular Weight | 190.12 g/mol |
| IUPAC Name | 3-(trifluoromethyl)benzoic acid |
| Standard InChI | InChI=1S/C8H5F3O2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H,(H,12,13) |
| Standard InChIKey | FQXQBFUUVCDIRK-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)C(F)(F)F)C(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)C(F)(F)F)C(=O)O |
| Boiling Point | 238.5 °C |
| Melting Point | 105.5 °C |
| Description | 3-trifluoromethylbenzoic acid is a benzoic acid carrying a trifluoromethyl substituent at the 3-position. It is a member of benzoic acids and a member of (trifluoromethyl)benzenes. |
| Related CAS | 63980-13-2 (thallium salt) 69226-41-1 (hydrochloride salt) |
| Synonyms | 3-(trifluoromethyl)benzoate 3-TFM 3-TFMBA 3-trifluoromethylbenzoate 3-trifluoromethylbenzoate, sodium salt 3-trifluoromethylbenzoate, sodium salt, carboxy-(11)C-labeled 3-trifluoromethylbenzoate, thallium salt m-trifluoromethylbenzoic acid meta-trifluoromethylbenzoate ortho-trifluoromethylbenzoate |
| PubChem Compound | 9963 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume